Cas no 1289029-82-8 (2-Bromo-6-(dimethylamino)benzaldehyde)

• Product Name: 2-Bromo-6-(dimethylamino)benzaldehyde
• CAS No: 1289029-82-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD22205828
• CID: 1092010
• PubChem ID: 70699585
• Update Time: 2025-10-29

2-Bromo-6-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(dimethylamino)benzaldehyde
• 2-​Bromo-​6-​(dimethylamino)​benzaldehyde
• DTXSID10742707
• E92169
• MFCD22205828
• CS-0194484
• EN300-7364087
• Benzaldehyde, 2-bromo-6-(dimethylamino)-
• 1289029-82-8
• BS-20625
• Z1486022673
• AKOS024258185

• MDL： MFCD22205828
• Inchi： 1S/C9H10BrNO/c1-11(2)9-5-3-4-8(10)7(9)6-12/h3-6H,1-2H3
• InChI Key： MNKKJPOIHAHKBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)N(C)C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.32760

Additional information on 2-Bromo-6-(dimethylamino)benzaldehyde

Introduction to 2-Bromo-6-(dimethylamino)benzaldehyde (CAS No: 1289029-82-8)

2-Bromo-6-(dimethylamino)benzaldehyde, with the chemical formula C₉H₁₀BBrNO, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic aldehyde derivative features a bromine substituent at the 2-position and a dimethylamino group at the 6-position of the benzene ring, making it a versatile intermediate for various chemical transformations. Its unique structural properties have garnered attention in recent years due to its potential applications in drug development and material science.

The compound's molecular structure combines the reactivity of an aldehyde group with the electronic effects of bromine and dimethylamino groups. The aldehyde functionality (CHO) is a key site for nucleophilic addition reactions, while the bromine atom can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The dimethylamino group (N(CH₃)₂) enhances the electron density on the aromatic ring, influencing its reactivity in electrophilic aromatic substitution reactions. These characteristics make 2-Bromo-6-(dimethylamino)benzaldehyde a valuable building block for synthesizing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of aryl aldehydes as potential therapeutic agents. Studies have demonstrated that aryl aldehydes can serve as intermediates in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The presence of both bromine and dimethylamino groups in 2-Bromo-6-(dimethylamino)benzaldehyde provides opportunities for further functionalization, enabling the design of novel compounds with tailored biological activities.

One notable area of research involves the use of 2-Bromo-6-(dimethylamino)benzaldehyde in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By modifying the benzaldehyde core structure, researchers can develop small-molecule inhibitors that selectively target specific kinases. The bromine atom allows for further derivatization via cross-coupling reactions, while the aldehyde group can be used to form covalent bonds with amino acid residues in protein targets. This dual functionality makes 2-Bromo-6-(dimethylamino)benzaldehyde a promising scaffold for kinase inhibitor design.

The compound has also been explored in the synthesis of fluorescent probes for biological imaging. Fluorescent dyes are essential tools in cellular studies, allowing researchers to visualize and track biological processes in real time. Aryl aldehydes can be transformed into fluorescent molecules through various chemical reactions, such as condensation with amino acids or cyclization reactions. The electron-donating effect of the dimethylamino group enhances fluorescence emission, making derivatives of 2-Bromo-6-(dimethylamino)benzaldehyde potential candidates for bioimaging applications.

In material science, 2-Bromo-6-(dimethylamino)benzaldehyde has been utilized in the synthesis of organic semiconductors and conductive polymers. These materials are crucial for applications in electronics, such as organic light-emitting diodes (OLEDs), solar cells, and sensors. The aromatic structure and functional groups provide opportunities for tuning electronic properties through structural modifications. Researchers have investigated how substituents like bromine and dimethylamino affect charge transport properties, aiming to improve device performance.

The synthesis of 2-Bromo-6-(dimethylamino)benzaldehyde typically involves bromination and amination reactions on a suitable precursor molecule. For instance, starting from 6-formylphenylamine (aniline derivative), selective bromination at the 2-position can be achieved using brominating agents such as N-bromosuccinimide (NBS). Subsequent quaternization with dimethyl iodide introduces the dimethylamino group, yielding the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 2-Bromo-6-(dimethylamino)benzaldehyde more accessible for research applications.

The compound's stability under various conditions is another important consideration for its practical use. Studies have shown that 2-Bromo-6-(dimethylamino)benzaldehyde, when stored properly under inert conditions, exhibits good shelf life and maintains its reactivity over time. However, exposure to light and moisture can lead to degradation, necessitating careful handling and storage protocols. Researchers often use protective solvents such as dichloromethane or tetrahydrofuran (THF) to facilitate reactions while minimizing side products.

In conclusion, 2-Bromo-6-(dimethylamino)benzaldehyde(CAS No: 1289029-82-8) is a multifunctional compound with significant potential in pharmaceuticals, bioimaging, and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow further.